Cas no 1007515-22-1 (3-(1-propyl-1H-pyrazol-4-yl)propanoic acid)

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid structure
1007515-22-1 structure
Product Name:3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1007515-22-1
MF:C9H14N2O2
MW:182.219662189484
CID:5045404
Update Time:2025-10-05

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
    • Inchi: 1S/C9H14N2O2/c1-2-5-11-7-8(6-10-11)3-4-9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
    • InChI Key: RVAIDWHJUXGLBP-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=NN(C=1)CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 173
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P210291-100mg
3-(1-Propyl-1h-pyrazol-4-yl)propanoic Acid
1007515-22-1
100mg
$ 115.00 2022-06-03
TRC
P210291-500mg
3-(1-Propyl-1h-pyrazol-4-yl)propanoic Acid
1007515-22-1
500mg
$ 455.00 2022-06-03
TRC
P210291-1g
3-(1-Propyl-1h-pyrazol-4-yl)propanoic Acid
1007515-22-1
1g
$ 705.00 2022-06-03
Life Chemicals
F2147-6889-0.25g
3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
1007515-22-1 95%+
0.25g
$449.0 2023-09-06
Life Chemicals
F2147-6889-0.5g
3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
1007515-22-1 95%+
0.5g
$473.0 2023-09-06
Life Chemicals
F2147-6889-1g
3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
1007515-22-1 95%+
1g
$498.0 2023-09-06
Life Chemicals
F2147-6889-2.5g
3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
1007515-22-1 95%+
2.5g
$996.0 2023-09-06
Life Chemicals
F2147-6889-5g
3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
1007515-22-1 95%+
5g
$1494.0 2023-09-06
Life Chemicals
F2147-6889-10g
3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
1007515-22-1 95%+
10g
$2092.0 2023-09-06
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.